Cas no 2138569-29-4 (3-(Ethanesulfinyl)-4-(trifluoromethyl)cyclohexan-1-one)

• Product Name: 3-(Ethanesulfinyl)-4-(trifluoromethyl)cyclohexan-1-one
• CAS No: 2138569-29-4
• MF: C₉H₁₃F₃O₂S
• MW: 242.25853228569
• CID: 5796422
• PubChem ID: 165497017
• Update Time: 2025-09-19

3-(Ethanesulfinyl)-4-(trifluoromethyl)cyclohexan-1-one Chemical and Physical Properties

Names and Identifiers

• 3-(ethanesulfinyl)-4-(trifluoromethyl)cyclohexan-1-one
• EN300-1159460
• 2138569-29-4
• 3-(Ethanesulfinyl)-4-(trifluoromethyl)cyclohexan-1-one

• Inchi： 1S/C9H13F3O2S/c1-2-15(14)8-5-6(13)3-4-7(8)9(10,11)12/h7-8H,2-5H2,1H3
• InChI Key： QADZPFLLDDWWIA-UHFFFAOYSA-N
• SMILES： S(CC)(C1CC(CCC1C(F)(F)F)=O)=O

Computed Properties

• Exact Mass: 242.05883531g/mol
• Monoisotopic Mass: 242.05883531g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 53.4Ų

Additional information on 3-(Ethanesulfinyl)-4-(trifluoromethyl)cyclohexan-1-one

Comprehensive Overview of 3-(Ethanesulfinyl)-4-(trifluoromethyl)cyclohexan-1-one (CAS No. 2138569-29-4)

The compound 3-(Ethanesulfinyl)-4-(trifluoromethyl)cyclohexan-1-one (CAS No. 2138569-29-4) is a highly specialized organic molecule that has garnered significant attention in recent years due to its unique structural features and potential applications in pharmaceuticals, agrochemicals, and material science. This sulfinyl-containing cyclohexanone derivative is characterized by the presence of a trifluoromethyl group, which enhances its lipophilicity and metabolic stability, making it a valuable intermediate in drug discovery and development.

One of the key reasons why researchers are increasingly interested in 3-(Ethanesulfinyl)-4-(trifluoromethyl)cyclohexan-1-one is its role in the synthesis of bioactive molecules. The trifluoromethyl group is a common motif in modern medicinal chemistry, as it can significantly alter the physicochemical properties of a compound, improving its binding affinity and bioavailability. Additionally, the sulfinyl moiety introduces chirality, which is crucial for the development of enantioselective catalysts and chiral drugs.

In the context of current trends, the demand for fluorinated compounds like 3-(Ethanesulfinyl)-4-(trifluoromethyl)cyclohexan-1-one is on the rise, driven by their applications in the development of next-generation therapeutics. Fluorinated molecules are often more resistant to enzymatic degradation, leading to longer half-lives in the body. This property is particularly valuable in the design of central nervous system (CNS) drugs and anticancer agents, where stability and penetration of biological barriers are critical.

Another area where 3-(Ethanesulfinyl)-4-(trifluoromethyl)cyclohexan-1-one shows promise is in agrochemical research. The incorporation of trifluoromethyl groups into pesticides and herbicides has been shown to enhance their efficacy and reduce environmental persistence. As sustainability becomes a growing concern, the development of such advanced agrochemicals aligns with the global push for greener and more efficient farming practices.

From a synthetic chemistry perspective, the preparation of 3-(Ethanesulfinyl)-4-(trifluoromethyl)cyclohexan-1-one involves sophisticated methodologies, including asymmetric oxidation and cyclohexanone functionalization. These processes are often optimized for scalability and yield, making the compound accessible for industrial applications. Researchers are also exploring novel catalytic systems to improve the efficiency of these transformations, reflecting the broader trend toward sustainable and cost-effective synthetic routes.

The versatility of 3-(Ethanesulfinyl)-4-(trifluoromethyl)cyclohexan-1-one extends to material science, where its unique electronic properties are being investigated for use in organic electronics and advanced polymers. The trifluoromethyl group can influence the electronic distribution within a molecule, potentially leading to materials with enhanced conductivity or thermal stability. This aligns with the growing interest in smart materials and organic semiconductors, which are pivotal in the development of flexible electronics and renewable energy technologies.

In summary, 3-(Ethanesulfinyl)-4-(trifluoromethyl)cyclohexan-1-one (CAS No. 2138569-29-4) is a multifaceted compound with broad applicability across multiple scientific disciplines. Its structural features, including the sulfinyl and trifluoromethyl groups, make it a valuable building block for innovative research and industrial applications. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in advancing technology and improving human health.